Cas no 2097956-43-7 (2-Amino-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one)

• Product Name: 2-Amino-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one
• CAS No: 2097956-43-7
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 4773809
• Update Time: 2025-05-22

2-Amino-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one
• 2-amino-1-[4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl]ethanone
• 2-Amino-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one

• Inchi： 1S/C13H24N2O2/c1-17-9-11-8-15(12(16)7-14)10-13(11)5-3-2-4-6-13/h11H,2-10,14H2,1H3
• InChI Key： NTZVMKRPHQVIPY-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(C(CN)=O)CC21CCCCC2

Computed Properties

• Exact Mass: 240.183778013 g/mol
• Monoisotopic Mass: 240.183778013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6
• Molecular Weight: 240.34

Additional information on 2-Amino-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one

Comprehensive Overview of 2-Amino-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one (CAS No. 2097956-43-7)

The compound 2-Amino-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one, identified by its CAS number 2097956-43-7, is a specialized organic molecule gaining attention in pharmaceutical and biochemical research. Its unique spirocyclic structure and functional groups make it a promising candidate for drug discovery, particularly in targeting neurological and metabolic pathways. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with specific enzymes and receptors.

One of the key features of this compound is its azaspiro[4.5]decane core, which contributes to its three-dimensional complexity and binding affinity. The presence of a methoxymethyl group enhances its solubility and pharmacokinetic properties, addressing common challenges in drug development. Recent studies highlight its relevance in designing small-molecule inhibitors for conditions like inflammation and neurodegenerative diseases, aligning with current trends in precision medicine.

In the context of AI-driven drug discovery, 2-Amino-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one has been flagged in computational screenings for its drug-likeness and low toxicity profiles. This aligns with growing user searches for "novel spirocyclic compounds in 2024" and "next-generation drug scaffolds." Its synthetic versatility also makes it a valuable intermediate for medicinal chemistry optimizations, answering frequent queries about "customizable heterocyclic building blocks."

From a green chemistry perspective, the compound’s synthesis routes are being refined to reduce waste and energy consumption, resonating with industry demands for sustainable practices. Analytical techniques like LC-MS and NMR are critical for characterizing its purity, a topic often searched by quality control professionals. Furthermore, its stability under physiological conditions positions it as a candidate for oral bioavailability studies, a hotspot in current pharmacokinetic research.

As the scientific community continues to investigate 2-Amino-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one, its applications extend beyond therapeutics. For instance, its structural motifs are being explored in material science for designing smart polymers. This interdisciplinary potential underscores why searches for "multifunctional spiro compounds" have surged. With rigorous safety evaluations and scalable synthesis methods, this compound exemplifies innovation at the intersection of chemistry and biology.